Cas no 29788-34-9 (Pyridinium, 1-acetyl-)

Pyridinium, 1-acetyl- structure
Pyridinium, 1-acetyl- structure
Product Name:Pyridinium, 1-acetyl-
CAS No:29788-34-9
MF:C7H8NO
MW:122.144521713257
CID:240538
PubChem ID:9942208
Update Time:2025-04-19

Pyridinium, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-acetyl-
    • 1-pyridin-1-ium-1-ylethanone
    • 1-Acetylpyridinium
    • SCHEMBL146863
    • CHEMBL1182268
    • 29788-34-9
    • DTXSID00433091
    • Inchi: 1S/C7H8NO/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/q+1
    • InChI Key: NEPUSMMANAIXNX-UHFFFAOYSA-N
    • SMILES: O=C(C)[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 122.06064
  • Monoisotopic Mass: 122.060588879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 21Ų

Experimental Properties

  • PSA: 20.95

Pyridinium, 1-acetyl- Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd